2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone

• Molecular Formula: C15H20BrNO2
• Molecular Weight: 326.23 g/mol
• IUPAC Name: 2-(2-bromo-4-propan-2-ylphenoxy)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C15H20BrNO2/c1-11(2)12-5-6-14(13(16)9-12)19-10-15(18)17-7-3-4-8-17/h5-6,9,11H,3-4,7-8,10H2,1-2H3
• InChI Key: WHCYKBRCERNGRZ-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)N2CCCC2)Br

Description

2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone, also known as BPP-E, is a chemical compound that has gained attention in the scientific community due to its potential as a research tool. BPP-E is a selective antagonist of the kappa opioid receptor (KOR), which is a protein that plays a role in the modulation of pain, stress, and addiction. BPP-E has been shown to have promising applications in scientific research, particularly in the study of KOR function and the development of new therapies for pain management and addiction.

Mechanism of Action

2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone acts as a selective antagonist of the KOR, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. KOR activation has been shown to produce analgesia, dysphoria, and other effects that are distinct from those produced by other opioid receptors. 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone binds to the KOR with high affinity and blocks the activation of downstream signaling pathways, thereby inhibiting the effects of KOR activation.
Biochemical and Physiological Effects:
2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has been shown to have a number of biochemical and physiological effects in animal models. For example, 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has been shown to block the analgesic effects of KOR agonists, indicating that it is a potent antagonist of the KOR. 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has also been shown to reduce the severity of opioid withdrawal symptoms in animal models, suggesting that it may have potential as a therapy for opioid dependence. In addition, 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has been shown to have anxiolytic and antidepressant effects in animal models, indicating that it may have potential as a therapy for anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone in lab experiments is that it is a highly selective antagonist of the KOR, which allows for the specific targeting of this receptor without affecting other opioid receptors. This specificity can help to elucidate the role of KOR in various physiological and pathological processes. However, one limitation of using 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone is that it is a relatively new compound, and its long-term effects and potential side effects are not yet fully understood. In addition, the high potency of 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone may make it difficult to control dosing in animal experiments.

Future Directions

There are several potential future directions for research involving 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone. One area of interest is the development of new KOR antagonists that have improved pharmacokinetic properties and reduced side effects. Another potential direction is the investigation of combination therapies that target multiple opioid receptors, including the KOR. In addition, further research is needed to fully understand the long-term effects and potential side effects of 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone, as well as its potential as a therapy for pain management and addiction.

Synthesis Methods

The synthesis of 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone involves several steps, starting with the reaction of 2-bromo-4-(propan-2-yl)phenol with pyrrolidine in the presence of a base to form the corresponding pyrrolidinyl ether. The resulting compound is then reacted with ethyl chloroformate to form the final product, 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone. The synthesis of 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has been described in detail in a number of scientific publications, including a 2014 article in the Journal of Medicinal Chemistry.

Scientific Research Applications

2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has been used in a variety of scientific studies to investigate the role of KOR in pain, stress, and addiction. For example, 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has been used to study the effects of KOR antagonism on the behavioral and physiological responses to stress in animal models. 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has also been used to investigate the role of KOR in the development of opioid tolerance and dependence. In addition, 2-[2-Bromo-4-(propan-2-yl)phenoxy]-1-(pyrrolidin-1-yl)ethanone has been used to develop new therapies for pain management and addiction, including the development of novel KOR antagonists and the investigation of combination therapies that target multiple opioid receptors.